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Compound of Interest

2-Amino-4-bromothiophene
Compound Name:
Hydrobromide

Cat. No.: B13709949

Get Quote

Executive Summary & Chemical Identity

2-Amino-4-bromothiophene Hydrobromide is a highly reactive, electron-rich heterocyclic

amine salt. Unlike its free base counterpart—which is prone to rapid oxidative degradation and
polymerization—the hydrobromide (HBr) salt form is engineered for kinetic stability.

However, even as a salt, this compound remains hygroscopic, light-sensitive, and prone to
hydrolysis. Strict adherence to the "Cold-Chain, Inert-Atmosphere" protocol is required to
prevent the formation of impurities (dimers, sulfoxides) that can poison downstream transition-
metal catalyzed cross-couplings (e.g., Suzuki-Miyaura, Buchwald-Hartwig).

Chemical Data Table
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Property Specification

Chemical Name 2-Amino-4-bromothiophene Hydrobromide

2568130-86-7 (Refers to specific salt/base

CAS Number ) ) ) )
variants; verify with supplier CoA)
Molecular Formula C4H4BrNS[1][2][3] *« HBr
Molecular Weight ~258.96 g/mol (Salt) / 178.05 g/mol (Free Base)
Off-white to beige crystalline solid (Darkening
Appearance o o
indicates oxidation)
- Soluble in DMSO, DMF, Methanol; Sparingly
Solubility ]
soluble in non-polar solvents.
] ] ~2.0-3.0 (Estimated for thiophene-2-
pKa (Conjugate Acid)

ammonium)

Stability Mechanics: The "Why" Behind the Protocol

To handle this compound effectively, one must understand its degradation pathways. The 2-
aminothiophene scaffold is inherently unstable due to the high electron density donated by the
sulfur atom and the amino group into the aromatic ring.

The Degradation Cascade

o Free Base Liberation: Moisture or basic vapors neutralize the HBr counterion.

» Oxidative Dimerization: The electron-rich free base undergoes single-electron transfer (SET)
oxidation by atmospheric oxygen, forming radical cations.

e Polymerization: Radical species couple at the C5 position (the most nucleophilic site
remaining), leading to dark, insoluble tars (polyaminothiophenes).

Key Insight: The HBr salt stabilizes the molecule by protonating the amine (

), which acts as an electron-withdrawing group (inductively), significantly raising the oxidation
potential of the thiophene ring and preventing radical formation.
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Visualization of Instability Logic
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Caption: Logical flow of degradation. The HBr salt blocks the initial deprotonation step,

preserving the molecule.

Storage Protocol: The Gold Standard

Directive: Treat this compound as a "Category A" labile reagent.

Primary Storage Conditions

Parameter Requirement Rationale
Slows kinetic degradation
Temperature -20°C (= 5°C) o
rates significantly.
_ Displaces oxygen to prevent
Atmosphere Argon or Nitrogen o _
oxidative coupling.
o ) Prevents hydrolysis of the HBr
Humidity < 10% RH (Desiccated) ]
salt and deliquescence.
) ] Blocks UV light which can
Container Amber Glass Vial )
catalyze C-Br bond homolysis.
_ Ensures gas-tight integrity over
Seal Parafilm + Teflon Tape

long freezing cycles.

The "Desiccator-in-Freezer" System
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Do not rely solely on the vial cap. Place the amber vial inside a secondary jar containing
activated silica gel or Drierite™, then store the entire assembly in the freezer. This provides a
double-barrier against moisture ingress.

Handling & Usage Workflow

Critical Error Alert: Opening a cold vial in a humid lab causes immediate water condensation
inside the vial, catalyzing degradation.

The "Cold Start" Protocol

» Retrieval: Remove the secondary container from the -20°C freezer.

o Equilibration: Allow the container to warm to room temperature (~30—45 mins) before
opening.

e Inert Sampling:
o Ideally, handle inside a glovebox.
o If on a benchtop, flush the headspace with Argon immediately after opening.

» Re-sealing: Wipe the threads (remove powder residue), purge with Argon, seal with Parafilm,
and return to -20°C immediately.

Reaction Usage

e Solvent Choice: Use anhydrous, degassed solvents (DMF, DMSO, or Acetonitrile).

o Base Addition: Delay adding base (e.g., TEA, Carbonate) until the last possible moment.
Once the base is added, the protective HBr is removed, and the "stability clock” starts
ticking.

Operational Workflow Diagram
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Caption: Step-by-step workflow to minimize exposure to moisture and oxygen during
experimental setup.

Quality Control (QC) & Troubleshooting

Before committing valuable precursors to a reaction, verify the integrity of the 2-Amino-4-
bromothiophene HBr.
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Test

Expected Result

Warning Sign
(Degradation)

Visual Inspection

Off-white / Beige crystals

Dark brown/Black sticky solid

(Polymerization).

1H NMR (DMSO-ds)

Sharp aromatic signals; distinct
NHs* broad peak.

Broadening of aromatic peaks;
loss of NHs™* signal; new

aliphatic peaks (dimerization).

LC-MS

Single peak (M+H) matching
MW.

Multiple peaks with higher MW

(dimers/trimers).

Solubility

Clear solution in DMSO.

Turbidity or black particulates

(insoluble polymers).

Self-Validating Step: If the solid has turned black or sticky, it has degraded to >10% impurity.

Do not use. Recrystallization is difficult due to instability; re-synthesis or re-ordering is

recommended.
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e Salt Selection for Labile Amines
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« Handling of Air-Sensitive Reagents

o Sigma-Aldrich Technical Bulletin AL-134. "Handling Air-Sensitive Reagents." (Industry

standard protocol).
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¢ Specific Analog Data (2-Amino-4-bromothiophene derivatives)

o PubChem Compound Summary for 2-Amino-4-bromothiophene (Free Base/Derivatives).
(Used for structural verification and physical property extrapolation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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